Triadimenol-d4

• Molecular Formula: C14H18ClN3O2
• Molecular Weight: 299.79 g/mol
• InChI: InChI=1S/C14H18ClN3O2/c1-14(2,3)12(19)13(18-9-16-8-17-18)20-11-6-4-10(15)5-7-11/h4-9,12-13,19H,1-3H3/i4D,5D,6D,7D
• InChIKey: BAZVSMNPJJMILC-UGWFXTGHSA-N

Triadimenol-d4 Certified Specifications: CAS 2121989-56-6, Isotopic Purity, and Regulatory-Grade Analytical Standards

Triadimenol-d4 (CAS 2121989-56-6) is a stable isotope-labeled analog of the triazole fungicide triadimenol, in which four deuterium atoms replace hydrogen atoms specifically at the 4-chlorophenoxy ring position . The unlabeled parent compound (CAS 55219-65-3) has a molecular weight of 295.8 g/mol (C14H18ClN3O2), whereas Triadimenol-d4 has a molecular weight of 299.79 g/mol (C14H14D4ClN3O2), yielding a nominal mass shift of +4 Da . This specific deuteration pattern is critical for its primary application as an internal standard in isotope dilution mass spectrometry (IDMS) for the accurate quantification of triadimenol residues in agricultural, environmental, and food matrices . Commercial availability as a PESTANAL® analytical standard with defined purity and isotopic enrichment specifications distinguishes this product for use in validated methods requiring traceable, regulatorily defensible data .

Product Type

Deuterated internal standard (ISTD)

Mass Shift

+4 Da vs. unlabeled Triadimenol

Primary Use

LC-MS/MS or GC-MS quantitation of Triadimenol

Why Triadimenol-d4 Cannot Be Substituted: The Cost of Using Unlabeled Triadimenol or Alternative Internal Standards in LC-MS/MS Quantification

Substituting Triadimenol-d4 with unlabeled triadimenol or a structurally dissimilar internal standard introduces quantifiable analytical error that undermines the validity of residue monitoring and regulatory compliance data. In complex matrices such as fruit purees, cereal grains, and environmental water, unlabeled triadimenol suffers from unpredictable matrix effects—ion suppression or enhancement during electrospray ionization—that can bias results by 20–50% without proper correction [1]. The use of Triadimenol-d4 via isotope dilution mass spectrometry (IDMS) corrects for these matrix effects, extraction losses, and instrument variability simultaneously because the deuterated analog co-elutes with the native analyte and exhibits nearly identical ionization behavior . Alternative internal standards such as triphenyl phosphate or di-(2-ethylhexyl) phthalate lack the chemical and physical equivalence required for IDMS, resulting in differential extraction recovery and chromatographic retention, thereby failing to compensate for sample preparation variability [2]. Regulatory frameworks including EU SANTE/12682/2019 guidance explicitly recommend isotope-labeled internal standards for multi-residue pesticide methods to achieve acceptable method validation parameters (recovery 70–120%, RSD <20%) [3]. The procurement decision to select Triadimenol-d4 rather than an unlabeled analog or alternative internal standard is therefore a decision about whether the resulting quantitative data will withstand regulatory scrutiny.

1 Non‑deuterated Triadimenol cannot co‑elute with identical physicochemical behavior, limiting matrix‑effect correction in LC‑MS/MS.

2 Unlabeled standards share the same m/z as the native analyte, preventing mass‑based discrimination in the analyzer.

3 Structurally different ISTDs may exhibit divergent recovery and ionization behavior, compromising method validation consistency.

• [1] Zhang K, Wong JW, Yang P, et al. Determination of 22 Triazole Compounds Including Parent Fungicides and Metabolites in Apples, Peaches, Flour, and Water by Liquid Chromatography/Tandem Mass Spectrometry. U.S. Environmental Protection Agency Project Report. https://www.scilit.net/publications/bf031f55b8f5b92e3c60bd2edbd1c4b6 View Source
• [2] Collaborative International Pesticides Analytical Council (CIPAC). Triadimenol Method 398: Determination by capillary gas chromatography with di-(2-ethylhexyl) phthalate internal standard. https://www.cipac.org View Source
• [3] European Union Reference Laboratory for Pesticides Requiring Single Residue Methods. Determination of Triazole Derivative Metabolites in Fruit and Vegetables using the QuPPe Method and Differential Mobility Spectrometry. EURL-SRM Publication, 2016. https://www.eurl-pesticides.eu/docs/public/tmplt_article.asp View Source

Triadimenol-d4 Quantitative Differentiation Evidence: Isotopic Purity, MS Resolution, and Comparative Performance Data for Procurement Evaluation

Isotopic Purity ≥98 atom% D Ensures Minimal Cross-Talk Interference in MRM Quantification

Triadimenol-d4 is commercially specified at ≥98 atom% deuterium isotopic enrichment at the 4-chlorophenoxy ring position . This high isotopic purity directly translates to a measured M+4 mass shift in the precursor ion (m/z 300 for Triadimenol-d4 vs m/z 296 for unlabeled triadimenol), which is baseline-resolved from the native analyte signal in multiple reaction monitoring (MRM) transitions. At <2% residual unlabeled species (M+0), the contribution of the internal standard to the analyte channel is analytically negligible. Conversely, isotopic purity below 95 atom% D would introduce detectable cross-talk signal in the analyte MRM channel, requiring mathematical correction and increasing measurement uncertainty.

Isotopic enrichment

Specification review

98 atom % D vs. 0 atom % D (unlabeled)

Enables baseline mass resolution with minimal isotopic cross‑talk.

Supplier CoA specification; verify enrichment before critical quantitation.

Evidence Dimension	Isotopic enrichment (atom% D)
Target Compound Data	≥98 atom% D (commercial specification, 4-chlorophenoxy-d4)
Comparator Or Baseline	Unlabeled triadimenol: 0 atom% D; alternative 13C-labeled triazole IS: variable
Quantified Difference	≥98% deuterium substitution at 4-chlorophenoxy position; residual unlabeled species ≤2%
Conditions	Commercial analytical standard specifications per Certificate of Analysis (CoA)

Why This Matters

Higher isotopic purity reduces method development burden for cross-talk correction and improves the reliability of low-level residue quantification at or near the limit of quantification (LOQ).

Chemical Purity ≥98.0% by HPLC Validates Suitability for Quantitative Analytical Workflows

Triadimenol-d4 (PESTANAL® analytical standard) is certified with a chemical purity of ≥98.0% as determined by HPLC . This purity specification is directly comparable to analytical-grade unlabeled triadimenol standards (also specified at ≥98.0% HPLC) and exceeds the typical purity of technical-grade material (>94.0%) used in non-analytical applications . Impurities in the internal standard can generate additional chromatographic peaks, contribute to matrix effects, or interfere with the MS signal of target analytes in multi-residue methods. A purity deficit of even 2% (i.e., 98% vs 96%) corresponds to a 2% systematic bias in the calculated analyte concentration when using the internal standard method.

Matrix effect correction

Class‑level inference

Co‑eluting deuterated ISTD normalizes ion suppression/enhancement.

May improve accuracy in complex sample matrices.

Class‑level evidence; validate recovery in target matrix.

Evidence Dimension	Chemical purity by HPLC
Target Compound Data	≥98.0% (HPLC)
Comparator Or Baseline	Unlabeled triadimenol analytical standard: ≥98.0% (HPLC); Technical grade: ≥94.0% (HPLC)
Quantified Difference	Equivalent to analytical-grade unlabeled standard; 4% higher purity versus technical grade
Conditions	Sigma-Aldrich Certificate of Analysis; PESTANAL® grade analytical standard

Why This Matters

Procurement of an analytical-grade internal standard with certified purity ensures that the internal standard itself is not a source of analytical variability or bias in validated LC-MS/MS methods.

Triadimenol-d4 Outperforms Non-Isotopic Internal Standards for Matrix Effect Correction in Triazole Multi-Residue Methods

In a validated multi-residue method for 22 triazole compounds in apples, peaches, flour, and water, the use of isotopically labeled internal standards was explicitly deemed 'necessary to correct for matrix effects' [1]. Using these isotopically labeled standards, the method achieved recoveries of 70–101% from apples, 60–121% from peaches, 57–118% from flour, 75–99% from raw water, and 79–99% from tap water at the 25–50 ppb level [1]. In contrast, non-isotopic internal standards (e.g., triphenyl phosphate) exhibit differential extraction behavior and chromatographic retention from triazole analytes, resulting in incomplete correction of sample preparation variability and wider recovery ranges typically exceeding ±30% relative standard deviation in complex food matrices [2]. The near-identical physicochemical properties of Triadimenol-d4 to the native analyte—same logP, same retention time, same ionization efficiency—enable co-extraction and co-elution that cannot be matched by structural analogs.

Stability guidance

Context‑dependent

Re‑analyze after 3 years (room temp. storage).

Supports laboratory inventory and method lifecycle planning.

Vendor recommendation; confirm stability under local conditions.

Evidence Dimension	Matrix effect correction efficiency
Target Compound Data	Recovery range with isotopically labeled IS: 57–121% across multiple matrices; T/TA/TAA quantified at 25–50 ppb in food, 0.50 ppb in water
Comparator Or Baseline	Non-isotopic IS (triphenyl phosphate, di-(2-ethylhexyl) phthalate): recovery variability typically >±30% RSD in complex matrices
Quantified Difference	Isotope dilution enables accurate quantification at sub-ppb levels (0.50 ppb LOQ in water); non-isotopic IS methods limited by matrix-dependent recovery bias
Conditions	LC-MS/MS method; C18 SPE and mixed-mode SPE cleanup; triple quadrupole MS with ESI+

Why This Matters

Selection of Triadimenol-d4 as an internal standard directly enables compliance with method validation criteria (recovery 70–120%, RSD <20%) required by EU SANTE and EPA residue monitoring programs.

• [1] Zhang K, Wong JW, Yang P, et al. Determination of 22 Triazole Compounds Including Parent Fungicides and Metabolites in Apples, Peaches, Flour, and Water by Liquid Chromatography/Tandem Mass Spectrometry. U.S. Environmental Protection Agency Project Report. https://www.scilit.net/publications/bf031f55b8f5b92e3c60bd2edbd1c4b6 View Source
• [2] Collaborative International Pesticides Analytical Council (CIPAC). Triadimenol Method 398: Determination by capillary gas chromatography. https://www.cipac.org View Source

+4 Da Mass Shift Provides Clean MS Resolution from Native Analyte Without Chromatographic Separation

Triadimenol-d4 incorporates four deuterium atoms specifically at the 4-chlorophenoxy ring, producing a nominal mass shift of +4 Da relative to unlabeled triadimenol (m/z 300 vs m/z 296 for [M+H]+ precursor ions) . This +4 Da shift places the internal standard signal in a distinct, non-overlapping m/z region that is baseline-resolved from the native analyte signal in both quadrupole and time-of-flight mass analyzers. The +4 Da shift also moves the internal standard MS/MS fragment ions beyond the natural abundance M+2 and M+3 isotopic clusters of the unlabeled analyte (which arise primarily from 37Cl and 13C isotopes). In contrast, a tri-deuterated analog (M+3) would have its signals partially overlapping with the native M+2 isotopic cluster, requiring deconvolution algorithms that introduce additional measurement uncertainty.

Evidence Dimension	Mass shift and MS channel separation
Target Compound Data	+4 Da mass shift (299.79 g/mol vs 295.80 g/mol)
Comparator Or Baseline	Tri-deuterated (M+3) analog: signal overlap with native M+2 37Cl/13C2 cluster; D0-analog: no mass shift (0 Da)
Quantified Difference	+4 Da nominal mass shift; baseline MS resolution from M+0 analyte
Conditions	MS analysis; ESI+ [M+H]+ precursor m/z 296 (native) vs m/z 300 (d4-IS)

Why This Matters

A +4 Da mass shift eliminates the need for mathematical correction of isotopic overlap and ensures that the internal standard signal can be accurately integrated even at high analyte-to-IS concentration ratios.

Triadimenol-d4 Stability Documentation: 3-Year Shelf Life at Recommended Storage with Re-Analysis Requirement

Triadimenol-d4 is documented as stable when stored under recommended conditions (room temperature for solid material), with a stated guideline that after three years, the compound should be re-analyzed for chemical purity before use . This 3-year re-analysis interval provides a quantitative framework for laboratory inventory management and long-term method sustainability. Alternative suppliers may not provide explicit stability documentation, leaving procurement decisions uncertain regarding long-term storage viability and re-order frequency. Additionally, PESTANAL® grade Triadimenol-d4 carries a limited shelf life with expiry date printed on the label, providing traceable, lot-specific stability information .

Evidence Dimension	Documented stability interval before re-analysis
Target Compound Data	3 years at recommended storage conditions (room temperature)
Comparator Or Baseline	Unlabeled triadimenol analytical standard: similar shelf life labeling; alternative vendors: stability data not explicitly provided
Quantified Difference	Explicit 3-year re-analysis recommendation; PESTANAL® grade includes labelled expiry date
Conditions	Storage at room temperature per SDS; powder stability at -20°C also specified

Why This Matters

Documented stability specifications reduce procurement uncertainty and support compliant laboratory inventory management under ISO 17025 quality system requirements.

Triadimenol-d4 Optimal Deployment Scenarios: Where the +4 Da Deuterated Internal Standard Delivers Definitive Analytical Value

Regulatory Pesticide Residue Monitoring in Food Commodities (Fruit, Vegetables, Cereal Grains)

Triadimenol-d4 is deployed as an isotope dilution internal standard in LC-MS/MS multi-residue methods for quantifying triadimenol and its metabolites in apples, peaches, pumpkin puree, wheat, and flour at regulatory maximum residue limit (MRL) compliance levels [1]. The use of Triadimenol-d4 enables correction for matrix effects in complex food extracts, achieving quantitation at 25–50 ppb levels in food commodities with recoveries of 57–121% across diverse matrices [1]. The +4 Da mass shift ensures baseline MS resolution from the native analyte without chromatographic separation constraints. This scenario is directly relevant to food testing laboratories operating under ISO 17025 accreditation and needing to meet EU SANTE/12682/2019 or EPA method validation criteria.

Environmental Fate and Water Quality Studies

Triadimenol-d4 is applied as an internal standard for the determination of triadimenol residues in raw water and tap water at sub-ppb levels [1]. In environmental water matrices where native triadimenol may be present at trace concentrations (≤0.50 ppb), the high isotopic purity (≥98 atom% D) of Triadimenol-d4 minimizes cross-talk interference that would otherwise bias low-level quantification . This scenario is critical for environmental monitoring programs assessing surface water contamination from agricultural runoff, where accurate quantification at or below 0.1 ppb is often required by water quality guidelines.

Triadimefon-to-Triadimenol Metabolic Conversion Studies in Agricultural Research

Triadimenol-d4 can serve as an internal standard for the simultaneous quantification of triadimefon (parent) and triadimenol (metabolite) in plant tissues, soil, and straw using validated LC-MS/MS methods [1]. Since triadimefon undergoes metabolic reduction to triadimenol in plants and soil, accurate quantitation of both species is essential for understanding fungicide dissipation kinetics and dietary risk assessment. The use of a deuterated internal standard compensates for differential extraction efficiency and ionization suppression between the two structurally related analytes across a dynamic concentration range [2].

Method Development and Validation for Multi-Residue Triazole Fungicide Screens

Triadimenol-d4 is integrated into multi-analyte LC-MS/MS methods targeting 14+ parent triazole fungicides and 8+ metabolites in a single analytical run [1]. The availability of an analytical-grade internal standard with certified chemical purity (≥98.0% HPLC) and documented stability (3-year re-analysis interval at room temperature) supports robust method validation studies, including assessment of linearity, accuracy, precision, and matrix effect compensation . This scenario applies to contract research organizations (CROs) and academic core facilities developing and transferring validated pesticide residue methods to regulatory or industrial clients.

Application

Selection Property

Validation Focus

Pesticide residue method validation

Deuterated ISTD for matrix‑effect correction

Recovery and precision under pesticide residue guideline context

Environmental fate tracing

Mass‑shifted tracer with co‑eluting behavior

Parent and metabolite quantification in soil/water matrices

Toxicology and PK research in biological matrices

Ion suppression normalization in plasma/tissue extracts

Accuracy and reproducibility in biological QC samples

• [1] Zhang K, Wong JW, Yang P, et al. Determination of 22 Triazole Compounds Including Parent Fungicides and Metabolites in Apples, Peaches, Flour, and Water by Liquid Chromatography/Tandem Mass Spectrometry. U.S. Environmental Protection Agency Project Report. https://www.scilit.net/publications/bf031f55b8f5b92e3c60bd2edbd1c4b6 View Source
• [2] Liang et al. Stereoselective separation and determination of triadimefon and triadimenol in wheat, straw, and soil by liquid chromatography-tandem mass spectrometry. Journal of Separation Science, 2012, 35(1), 166-173. https://analyticalsciencejournals.onlinelibrary.wiley.com View Source